![molecular formula C18H13FN4S B2586998 6-((2-Fluorobenzyl)thio)-3-phenyl-[1,2,4]triazolo[4,3-b]pyridazine CAS No. 852372-86-2](/img/structure/B2586998.png)
6-((2-Fluorobenzyl)thio)-3-phenyl-[1,2,4]triazolo[4,3-b]pyridazine
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Overview
Description
1,2,4-Triazolo[4,3-b]pyridazine is a type of nitrogen-rich heterocyclic compound . Compounds in this class often exhibit a wide range of biological activities, including antimicrobial, antifungal, antibacterial, antiviral, anticancer, and anti-inflammatory properties .
Synthesis Analysis
The synthesis of similar compounds often involves the heterocyclization of substituted amino-triazoles with various bifunctional compounds . The exact method would depend on the specific substituents present in the compound.Molecular Structure Analysis
The molecular structure of these compounds typically includes a fused triazole-pyridazine ring system . The exact structure would depend on the specific substituents present in the compound.Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can depend on their specific structure. Some similar compounds have been found to exhibit remarkable thermal stability .Scientific Research Applications
- Antibacterial and Antifungal Agents : These compounds exhibit high antibacterial and antifungal activities against Gram-negative (e.g., E. coli, P. aeruginosa) and Gram-positive (e.g., S. aureus) bacteria, as well as Candida albicans .
- Anti-Inflammatory Properties : The synthesized compound shows potent anti-inflammatory activity, making it a potential candidate for drug development .
- Anticancer and Antiviral Research : Triazole derivatives have been investigated for their anticancer and antiviral properties .
Energetic Materials
The compound’s structure can be used as a building block for low-sensitivity high-energy materials. For instance:
- Explosives and Propellants : Researchers have explored derivatives of this compound for their explosive properties, emphasizing both safety and performance .
- Detonation Properties : These materials exhibit good thermal stability and comparable detonation properties, making them promising for energetic applications .
Kinase Inhibition
The [1,2,4]triazolo[4,3-b]pyridazine scaffold has been utilized in kinase domain inhibition studies. For example:
Mechanism of Action
Target of Action
Related compounds in the [1,2,4]triazolo[4,3-b]pyridazine class have been found to inhibit c-met/vegfr-2 kinases . These kinases play a crucial role in cell proliferation and angiogenesis, making them important targets in cancer therapy .
Mode of Action
Related compounds have been shown to inhibit the activity of c-met/vegfr-2 kinases . This inhibition could potentially lead to a decrease in cell proliferation and angiogenesis, which are key processes in the progression of cancer .
Biochemical Pathways
The inhibition of c-met/vegfr-2 kinases by related compounds suggests that the compound could affect pathways related to cell proliferation and angiogenesis . The downstream effects of this could include a reduction in tumor growth and metastasis .
Result of Action
The inhibition of c-met/vegfr-2 kinases by related compounds suggests that the compound could potentially reduce cell proliferation and angiogenesis . This could result in a reduction in tumor growth and metastasis .
Safety and Hazards
properties
IUPAC Name |
6-[(2-fluorophenyl)methylsulfanyl]-3-phenyl-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13FN4S/c19-15-9-5-4-8-14(15)12-24-17-11-10-16-20-21-18(23(16)22-17)13-6-2-1-3-7-13/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDDWPQYLZAJVOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13FN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-((2-Fluorobenzyl)thio)-3-phenyl-[1,2,4]triazolo[4,3-b]pyridazine |
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